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Compound of Interest

Compound Name: AUT1

Cat. No.: B605690

This document provides procedural guidance for the proper disposal of AUT1, a modulator of
Kv3 potassium channels, intended for researchers, scientists, and drug development
professionals. The following information is based on general laboratory safety protocols and
should be supplemented by institution-specific guidelines.

Chemical and Physical Properties of AUT1

For easy reference, the key quantitative data for AUT1 (CAS Number: 1311136-84-1) are
summarized in the table below.[1][2]

Property Value
Molecular Formula C18H19N304
Molecular Weight 341.4 g/mol
N DMSO: 30 mg/mLDMF: 30 mg/mLEthanol: 5
Solubility
mg/mL
ECso for Kv3.1b 4.7 uM
ECso for Kv3.2a 4.9 uM

Experimental Protocols: Disposal of AUT1

While specific experimental protocols for the disposal of AUT1 are not explicitly available, the
following step-by-step procedure is based on standard practices for the disposal of small-
molecule organic compounds used in a laboratory setting.
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. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling AUT1 waste.[3][4][5]

. Waste Segregation:

Solid Waste: Collect any solid AUT1 waste, such as unused powder or contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, sealed, and clearly labeled
hazardous waste container.

Liquid Waste:

o Solutions of AUT1 in organic solvents (e.g., DMSO, DMF, Ethanol) should be collected in
a designated, sealed, and clearly labeled hazardous organic waste container.

o Do not mix agueous waste with organic solvent waste.
o Itis not an acceptable practice to dispose of even water-soluble solvents down the drain.

Sharps: Any sharps, such as needles or syringes, contaminated with AUT1 must be
disposed of in a designated sharps container.

. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("AUT1" and "5R-ethyl-3-[6-(3-methoxy-4-methylphenoxy)-3-pyridinyl]-2,4-
imidazolidinedione"), the solvent(s) used, and the approximate concentration and volume.

. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

Keep waste containers closed except when adding waste.

. Disposal Request:
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e Once the waste container is full, or in accordance with your institution's policies, arrange for
pickup and disposal by your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor.

Important Considerations:

o Consult Institutional Guidelines: Always consult and adhere to your institution's specific
hazardous waste management procedures.

e Avoid Drain Disposal: Do not dispose of AUT1 or its solutions down the drain.

o Empty Containers: Triple-rinse empty containers that held AUT1 with an appropriate solvent.
The rinsate must be collected as hazardous waste. After rinsing, the container can be
disposed of according to institutional guidelines.

Logical Workflow for AUT1 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of AUT1 waste.
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Caption: Workflow for the safe disposal of AUT1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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